Cas no 114523-78-3 (1-Piperidinecarboxylicacid, 2-ethyl-, methyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 2-ethyl-, methyl ester
• CAS No: 114523-78-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 132429
• PubChem ID: 260250
• Update Time: 2025-04-19

1-Piperidinecarboxylicacid, 2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 2-ethyl-, methyl ester
• 1-Piperidinecarboxylic acid, 2-ethyl-, methyl ester
• NSC-91333
• 114523-78-3
• NCIOpen2_001572
• NSC91333
• methyl 2-ethylpiperidine-1-carboxylate
• SCHEMBL13198897
• AKOS003856121

• Inchi： 1S/C9H17NO2/c1-3-8-6-4-5-7-10(8)9(11)12-2/h8H,3-7H2,1-2H3
• InChI Key： ZBTFSRFAJHEWDP-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCCC1CC)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54